Cas no 1806919-49-2 (3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine
• CAS No: 1806919-49-2
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 4856521
• Update Time: 2025-06-09

3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H9BrF2N2/c1-4-7(12)5(3-9)2-6(13-4)8(10)11/h2,8H,3,12H2,1H3
• InChI Key： FZTSWUMPYDFBLQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)N=C(C)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine

Professional Introduction to 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine (CAS No. 1806919-49-2)

3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine (CAS No. 1806919-49-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a bromomethyl substituent, and a difluoromethyl moiety, makes it a versatile building block for synthetic chemists.

The bromomethyl group in the molecule is particularly noteworthy due to its reactivity and its role in facilitating various chemical transformations. This feature allows for further functionalization, enabling the synthesis of more complex derivatives that may exhibit enhanced pharmacological properties. In recent years, there has been a growing interest in incorporating halogenated pyridines into drug candidates, as these compounds often demonstrate improved metabolic stability and bioavailability.

The difluoromethyl group is another critical feature of this compound, contributing to its unique chemical profile. Difluoromethylation is a powerful strategy in medicinal chemistry, as it can modulate the electronic properties of a molecule, influence its binding affinity to biological targets, and enhance its overall pharmacokinetic profile. Several studies have highlighted the benefits of using difluoromethyl groups in the design of drug molecules, demonstrating their potential to improve drug efficacy and reduce side effects.

In the context of current research, 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The ability to introduce additional functional groups at specific positions on the pyridine ring allows for fine-tuning of the molecular properties, leading to compounds with improved therapeutic potential.

The amino group in the molecule also plays a significant role in its reactivity and biological activity. Amino-substituted pyridines are well-known for their ability to interact with biological targets such as enzymes and receptors. This interaction can be modulated by incorporating different substituents around the pyridine ring, leading to compounds with tailored pharmacological effects. Recent studies have shown that amino-pyridines can be effective scaffolds for the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

The synthesis of 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework. The bromomethyl group serves as a versatile handle for further transformations, allowing chemists to introduce additional functional groups through nucleophilic addition or substitution reactions.

The pharmaceutical industry has shown considerable interest in this compound due to its potential applications in drug discovery. Researchers are exploring its use as a precursor for synthesizing novel small-molecule drugs that target various diseases. The combination of an amino group, a bromomethyl substituent, and a difluoromethyl moiety makes it an attractive candidate for further development. By leveraging its unique chemical properties, scientists aim to create new therapeutic agents that offer improved efficacy and safety profiles.

In conclusion, 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-methylpyridine (CAS No. 1806919-49-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex molecular structure and diverse functional groups make it a valuable tool for synthetic chemists seeking to design innovative drug candidates. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.